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Introduction: Cy7-dise(diso3) is a near-infrared (NIR) fluorescent dye belonging to the cyanine

family. Its exceptional photophysical properties, including strong absorption and emission in the

NIR spectrum, make it an invaluable tool for a wide range of applications in biological research

and drug development. The "dise(diso3)" designation indicates that this particular derivative is

a di-sulfonated cyanine dye functionalized with a succinimidyl ester (SE), enhancing its water

solubility and enabling covalent labeling of biomolecules. This guide provides an in-depth

overview of the key features, benefits, and experimental applications of Cy7-dise(diso3).

Core Features and Benefits
Cyanine dyes, in general, are characterized by their high molar extinction coefficients and good

photostability.[1] The heptamethine cyanine, Cy7, exhibits fluorescence in the near-infrared

region, which is highly advantageous for biological applications due to minimal

autofluorescence from cells and tissues in this spectral range.[2] This leads to an improved

signal-to-noise ratio, enabling sensitive detection in complex biological samples.[2]

The di-sulfonation of the Cy7 core in Cy7-dise(diso3) significantly enhances its water solubility.

This is a crucial feature for biological experiments, as it allows for labeling reactions to be

performed in aqueous buffers without the need for organic co-solvents that could potentially

denature or alter the function of the biomolecule of interest.[3][4]
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The succinimidyl ester (SE) functional group is an amine-reactive moiety that readily forms

stable covalent amide bonds with primary amino groups on biomolecules such as proteins,

peptides, and amine-modified oligonucleotides. This enables robust and specific labeling for

downstream applications.

Key Benefits:

Near-Infrared Fluorescence: Minimizes background autofluorescence from biological

samples, leading to a high signal-to-noise ratio.[2]

High Water Solubility: The di-sulfonate groups ensure good solubility in aqueous buffers,

simplifying labeling procedures and preserving biomolecule integrity.[3][4]

Amine-Reactive Labeling: The succinimidyl ester allows for efficient and stable covalent

conjugation to proteins and other amine-containing molecules.

Photostability: Cyanine dyes are known for their relatively high photostability, allowing for

prolonged imaging and analysis.[1]

High Molar Extinction Coefficient: Contributes to the brightness of the dye, enabling the

detection of low-abundance targets.[5]

Photophysical Properties
The photophysical properties of Cy7 and its sulfonated derivatives are summarized in the table

below. While specific data for Cy7-dise(diso3) is not readily available, the properties of sulfo-

Cy7 provide a close approximation.
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Property Value Reference

Excitation Maximum (λex) ~750 nm [3]

Emission Maximum (λem) ~773 nm [3]

Stokes Shift ~23 nm [3]

Quantum Yield (Φ) High [3][4]

Molar Extinction Coefficient (ε) High [5]

Recommended Laser Line 633 or 640 nm [6]

Experimental Applications and Protocols
Cy7-dise(diso3) is a versatile tool for a variety of applications that leverage its fluorescent

properties.

Common Applications:

Fluorescence Microscopy: Labeling of antibodies or other probes for immunofluorescence

imaging of cells and tissues.

Flow Cytometry: Conjugation to antibodies for the identification and sorting of specific cell

populations.[6]

In Vivo Imaging: The NIR properties of Cy7 allow for deep tissue penetration, making it

suitable for non-invasive imaging in small animals to track cells, monitor tumor growth, or

study drug distribution.[2][5]

Nucleic Acid Detection: Labeling of probes for techniques such as fluorescence in situ

hybridization (FISH).[2]

Protein Analysis: Labeling of proteins for various assays and detection methods.

Experimental Workflow: Protein Labeling
The following diagram illustrates a typical workflow for labeling a protein with Cy7-dise(diso3).
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Workflow for Protein Labeling with Cy7-dise(diso3).

Detailed Protocol for Antibody Labeling with Cy7-
dise(diso3)
This protocol is a general guideline for labeling antibodies. Optimization may be required for

specific antibodies and applications.

Materials:

Antibody to be labeled (in an amine-free buffer such as PBS)

Cy7-dise(diso3)

Anhydrous Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF)

1 M Sodium Bicarbonate (pH 8.5-9.0)

Gel filtration column (e.g., Sephadex G-25)

Phosphate-Buffered Saline (PBS), pH 7.2-7.4

Procedure:

Antibody Preparation:

Dissolve the antibody in PBS at a concentration of 2-10 mg/mL.

If the antibody buffer contains primary amines (e.g., Tris) or sodium azide, these should be

removed by dialysis against PBS.

Adjust the pH of the antibody solution to 8.5-9.0 by adding a small volume of 1 M sodium

bicarbonate.

Dye Preparation:

Shortly before use, dissolve Cy7-dise(diso3) in anhydrous DMSO or DMF to a

concentration of 10 mg/mL.
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Labeling Reaction:

Calculate the required volume of the Cy7-dise(diso3) solution. A molar excess of 5 to 15-

fold of dye to antibody is a good starting point.

While gently vortexing the antibody solution, slowly add the calculated volume of the Cy7-

dise(diso3) solution.

Incubate the reaction mixture for 1-2 hours at room temperature, protected from light.

Purification of the Conjugate:

Prepare a gel filtration column according to the manufacturer's instructions, equilibrating

with PBS.

Apply the reaction mixture to the top of the column.

Elute the conjugate with PBS. The labeled antibody will elute first, followed by the smaller,

unconjugated dye molecules.

Collect the fractions containing the labeled antibody (typically the first colored fractions).

Characterization of the Conjugate:

Measure the absorbance of the conjugate at 280 nm (for the protein) and ~750 nm (for the

Cy7 dye).

Calculate the degree of labeling (DOL), which is the average number of dye molecules per

antibody molecule. An optimal DOL is typically between 2 and 8.

Signaling Pathway Application: Photodynamic
Therapy
While Cy7 dyes are primarily used as passive labels, certain derivatives have been explored for

therapeutic applications such as photodynamic therapy (PDT). In PDT, a photosensitizer (in this

case, a Cy7 derivative) is excited by light of a specific wavelength, leading to the generation of
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reactive oxygen species (ROS) that can induce cell death in targeted tissues, such as tumors.

[7]

The following diagram illustrates the proposed mechanism of ROS-induced apoptosis following

PDT with a Cy7-based photosensitizer.

Mechanism of ROS-Induced Apoptosis in Photodynamic Therapy.

In this pathway, the Cy7 photosensitizer absorbs near-infrared light, transitioning to an excited

state.[7] It then transfers this energy to molecular oxygen, generating highly reactive oxygen

species.[7] These ROS can cause cellular damage, particularly to mitochondria, which initiates

a signaling cascade involving the activation of caspases, ultimately leading to programmed cell

death or apoptosis.[7] This application highlights the potential of Cy7 derivatives not just as

imaging agents but also as active components in therapeutic strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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